Cas no 61522-38-1 (2-Thiazolidinethione, 4-butyl-)

• Product Name: 2-Thiazolidinethione, 4-butyl-
• CAS No: 61522-38-1
• MF: C₇H₁₃NS₂
• MW: 175.314819097519
• CID: 476287
• PubChem ID: 12352362
• Update Time: 2025-04-19

2-Thiazolidinethione, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 4-butyl-
• 4-butyl-1,3-thiazolidine-2-thione
• DTXSID20493435
• 61522-38-1

• Inchi： 1S/C7H13NS2/c1-2-3-4-6-5-10-7(9)8-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： WXAIIZDPDDPGQS-UHFFFAOYSA-N
• SMILES： S1C(NC(C1)CCCC)=S

Computed Properties

• Exact Mass: 175.04909
• Monoisotopic Mass: 175.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones